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Compound of Interest

Compound Name: Nvs miit-1

Cat. No.: B10821026

Application Note

This document provides a detailed protocol for the preparation of a stock solution of NVS-
MLLT-1, a selective inhibitor of the YEATS domain of MLLT1 and MLLT3, using dimethyl
sulfoxide (DMSO) as the solvent. This protocol is intended for researchers, scientists, and drug
development professionals working in areas such as epigenetics and oncology. Adherence to
this protocol will ensure the accurate and consistent preparation of NVS-MLLT-1 stock solutions
for use in various downstream biological assays.

NVS-MLLT-1 is a potent small molecule inhibitor with IC50 values of 150 nM and 254 nM for
MLLT1 and MLLT3, respectively. Accurate preparation of stock solutions is critical for obtaining
reliable and reproducible experimental results. This protocol outlines the necessary materials,
safety precautions, and a step-by-step procedure for solubilizing NVS-MLLT-1 in DMSO to a
desired concentration.

Quantitative Data Summary

The following table summarizes the key quantitative data for NVS-MLLT-1:
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Property Value Reference(s)
Molecular Weight (MW) 385.47 g/mol

Chemical Formula C23H23Ns0O

Appearance Solid [1]

Solubility in DMSO Up to 100 mM

Recommended Storage -20°C

Experimental Protocol

This protocol describes the preparation of a 10 mM stock solution of NVS-MLLT-1 in DMSO.
The concentration can be adjusted based on experimental needs and the high solubility of

NVS-MLLT-1 in DMSO.

Materials

e NVS-MLLT-1 powder

¢ Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves (e.g., nitrile gloves)

Safety Precautions

e Work in a well-ventilated area, preferably a chemical fume hood.

o Wear appropriate PPE at all times.
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» DMSO can facilitate the absorption of other chemicals through the skin. Handle with care.

e Consult the Safety Data Sheet (SDS) for NVS-MLLT-1 and DMSO before starting the
procedure.

Procedure

» Equilibration: Before opening, allow the vial of NVS-MLLT-1 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture inside the
vial, which could affect the stability of the compound.

» Weighing: Tare a clean, empty microcentrifuge tube on a calibrated analytical balance.
Carefully weigh the desired amount of NVS-MLLT-1 powder into the tube. For example, to
prepare 1 mL of a 10 mM stock solution, you would weigh out 3.855 mg of NVS-MLLT-1.

o Calculation:

» Mass (mg) = Desired Concentration (mM) * Volume (mL) * Molecular Weight ( g/mol ) /
1000

» Mass (mg) =10 mM * 1 mL * 385.47 g/mol / 1000 = 3.855 mg

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the microcentrifuge tube containing the NVS-MLLT-1 powder. For the example
above, add 1 mL of DMSO.

o Dissolution: Close the tube tightly and vortex the solution for 1-2 minutes until the NVS-
MLLT-1 powder is completely dissolved. Visually inspect the solution to ensure there are no
visible particles. If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes)
or sonication can aid in dissolution.

« Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

e Labeling: Clearly label each aliquot with the name of the compound (NVS-MLLT-1), the
concentration (e.g., 10 mM), the solvent (DMSO), the date of preparation, and your initials.
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e Long-term Storage: Store the aliquots at -20°C for long-term storage. When needed for an
experiment, thaw a single aliquot at room temperature and use it immediately. Discard any
unused portion of the thawed aliquot to maintain the integrity of the stock.

Visualizations

Experimental Workflow for NVS-MLLT-1 Stock Solution
Preparation
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Workflow for NVS-MLLT-1 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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